![molecular formula C22H20FNO3S B4646650 ethyl 4-(3,4-dimethylphenyl)-2-[(2-fluorobenzoyl)amino]-3-thiophenecarboxylate](/img/structure/B4646650.png)
ethyl 4-(3,4-dimethylphenyl)-2-[(2-fluorobenzoyl)amino]-3-thiophenecarboxylate
Overview
Description
Ethyl 4-(3,4-dimethylphenyl)-2-[(2-fluorobenzoyl)amino]-3-thiophenecarboxylate, also known as EF5, is a chemical compound that has gained significant attention in scientific research due to its potential use as a hypoxia marker. Hypoxia is a condition characterized by low oxygen levels in tissues and is a common feature of many diseases, including cancer. EF5 has been shown to selectively bind to hypoxic cells, making it a useful tool for detecting and studying hypoxia in biological systems.
Mechanism of Action
Ethyl 4-(3,4-dimethylphenyl)-2-[(2-fluorobenzoyl)amino]-3-thiophenecarboxylate works by binding to cellular proteins under hypoxic conditions. Specifically, ethyl 4-(3,4-dimethylphenyl)-2-[(2-fluorobenzoyl)amino]-3-thiophenecarboxylate binds to proteins that contain free sulfhydryl groups, which are more abundant in hypoxic cells. Once bound, ethyl 4-(3,4-dimethylphenyl)-2-[(2-fluorobenzoyl)amino]-3-thiophenecarboxylate can be detected using various imaging techniques, such as fluorescence microscopy.
Biochemical and Physiological Effects:
ethyl 4-(3,4-dimethylphenyl)-2-[(2-fluorobenzoyl)amino]-3-thiophenecarboxylate has been shown to have minimal toxicity and does not appear to have any significant biochemical or physiological effects on cells. However, its binding to cellular proteins can interfere with certain cellular processes, which can have downstream effects on cellular function.
Advantages and Limitations for Lab Experiments
Ethyl 4-(3,4-dimethylphenyl)-2-[(2-fluorobenzoyl)amino]-3-thiophenecarboxylate has several advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized and stored. It is also highly selective for hypoxic cells, making it a useful tool for studying hypoxia in biological systems. However, ethyl 4-(3,4-dimethylphenyl)-2-[(2-fluorobenzoyl)amino]-3-thiophenecarboxylate does have some limitations. Its binding to cellular proteins can interfere with certain cellular processes, which can complicate data interpretation. Additionally, ethyl 4-(3,4-dimethylphenyl)-2-[(2-fluorobenzoyl)amino]-3-thiophenecarboxylate is not effective in all types of hypoxic cells, which can limit its usefulness in certain contexts.
Future Directions
There are several potential future directions for ethyl 4-(3,4-dimethylphenyl)-2-[(2-fluorobenzoyl)amino]-3-thiophenecarboxylate research. One area of interest is the development of new imaging techniques that can more accurately detect ethyl 4-(3,4-dimethylphenyl)-2-[(2-fluorobenzoyl)amino]-3-thiophenecarboxylate binding in vivo. Another area of interest is the development of new ethyl 4-(3,4-dimethylphenyl)-2-[(2-fluorobenzoyl)amino]-3-thiophenecarboxylate analogs that have improved selectivity and binding affinity for hypoxic cells. Additionally, ethyl 4-(3,4-dimethylphenyl)-2-[(2-fluorobenzoyl)amino]-3-thiophenecarboxylate could be used in combination with other hypoxia markers to provide a more comprehensive view of hypoxia in biological systems.
Scientific Research Applications
Ethyl 4-(3,4-dimethylphenyl)-2-[(2-fluorobenzoyl)amino]-3-thiophenecarboxylate has been extensively studied for its potential use as a hypoxia marker in cancer research. By selectively binding to hypoxic cells, ethyl 4-(3,4-dimethylphenyl)-2-[(2-fluorobenzoyl)amino]-3-thiophenecarboxylate can be used to identify areas of low oxygenation in tumors, which can help inform treatment strategies. ethyl 4-(3,4-dimethylphenyl)-2-[(2-fluorobenzoyl)amino]-3-thiophenecarboxylate has also been used in other areas of research, including cardiovascular disease and neuroscience.
properties
IUPAC Name |
ethyl 4-(3,4-dimethylphenyl)-2-[(2-fluorobenzoyl)amino]thiophene-3-carboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H20FNO3S/c1-4-27-22(26)19-17(15-10-9-13(2)14(3)11-15)12-28-21(19)24-20(25)16-7-5-6-8-18(16)23/h5-12H,4H2,1-3H3,(H,24,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BKHBXKSMARWUQA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(SC=C1C2=CC(=C(C=C2)C)C)NC(=O)C3=CC=CC=C3F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H20FNO3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
397.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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